Cas no 75399-06-3 (methyl 3-oxo-3-(pyrimidin-4-yl)propanoate)

Methyl 3-oxo-3-(pyrimidin-4-yl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its pyrimidine moiety, which is integral to pharmaceutical and agrochemical applications. The compound features a reactive β-keto ester group, enabling facile derivatization through condensation, alkylation, or cyclization reactions. Its structural motif is advantageous in constructing heterocyclic frameworks, often employed in drug discovery for bioactive molecule development. The ester functionality enhances solubility and handling, while the pyrimidine ring contributes to binding interactions in target molecules. This compound is suitable for use in medicinal chemistry research, offering a balance of reactivity and stability for synthetic modifications.

methyl 3-oxo-3-(pyrimidin-4-yl)propanoate structure

75399-06-3 structure

Product Name:methyl 3-oxo-3-(pyrimidin-4-yl)propanoate

CAS No:75399-06-3

MF:C₈H₈N₂O₃

MW:180.16072177887

CID:1777217

PubChem ID:12672462

Update Time:2025-06-21

methyl 3-oxo-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-oxo-3-(pyrimidin-4-yl)propanoate
- 4-pyrimidinepropanoic acid, beta-oxo-, methyl ester
- methyl 3-oxo-3-pyrimidin-4-ylpropanoate
- DTXSID80506393
- SCHEMBL4421799
- AKOS015891563
- EN300-1127262
- 75399-06-3
- Inchi： 1S/C8H8N2O3/c1-13-8(12)4-7(11)6-2-3-9-5-10-6/h2-3,5H,4H2,1H3
- InChI Key： IXVCHLNEYOOGLJ-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C1C=CN=CN=1)=O)=O

Computed Properties

Exact Mass: 180.05349212g/mol
Monoisotopic Mass: 180.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 69.2Å²

methyl 3-oxo-3-(pyrimidin-4-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1127262-0.05g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	0.05g	$443.0	2023-10-26
Enamine	EN300-1127262-0.1g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	0.1g	$464.0	2023-10-26
Enamine	EN300-1127262-0.25g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	0.25g	$485.0	2023-10-26
Enamine	EN300-1127262-0.5g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	0.5g	$507.0	2023-10-26
Enamine	EN300-1127262-1.0g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3		1g	$1086.0	2023-06-09
Enamine	EN300-1127262-2.5g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	2.5g	$1034.0	2023-10-26
Enamine	EN300-1127262-5.0g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3		5g	$3147.0	2023-06-09
Enamine	EN300-1127262-10.0g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3		10g	$4667.0	2023-06-09
Enamine	EN300-1127262-1g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	1g	$528.0	2023-10-26
Enamine	EN300-1127262-5g	methyl 3-oxo-3-(pyrimidin-4-yl)propanoate	75399-06-3	95%	5g	$1530.0	2023-10-26